Cas no 57858-34-1 (Heptane, 2-methoxy-)

• Product Name: Heptane, 2-methoxy-
• CAS No: 57858-34-1
• MF: C₈H₁₈O
• MW: 130.227922916412
• CID: 343940
• PubChem ID: 13215858
• Update Time: 2025-04-19

Heptane, 2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Heptane, 2-methoxy-
• 2-methoxyheptane
• DTXSID00528895
• 57858-34-1
• SCHEMBL7797806

• Inchi： 1S/C8H18O/c1-4-5-6-7-8(2)9-3/h8H,4-7H2,1-3H3
• InChI Key： XKHTUKHDGNJTLD-UHFFFAOYSA-N
• SMILES： O(C)C(C)CCCCC

Computed Properties

• Exact Mass: 130.13584
• Monoisotopic Mass: 130.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 52.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23